N-(3-carbazol-9-yl-2-hydroxypropyl)-4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide

• IUPAC Name: N-(3-carbazol-9-yl-2-hydroxypropyl)-4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C26H23FN2O4S/c27-19-11-13-22(14-12-19)34(31,32)28(18-21-6-5-15-33-21)16-20(30)17-29-25-9-3-1-7-23(25)24-8-2-4-10-26(24)29/h1-15,20,30H,16-18H2
• InChI Key: VDTWHIMQMRGUTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2CC(CN(CC4=CC=CO4)S(=O)(=O)C5=CC=C(C=C5)F)O
• Molecular Formula: C26H23FN2O4S
• Molecular Weight: 478.5 g/mol
• CAS No.: 864940-08-9

Description

N-(3-carbazol-9-yl-2-hydroxypropyl)-4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C26H23FN2O4S and its molecular weight is 478.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• Kynurenine 3-Hydroxylase Inhibition : Compounds such as N-(4-phenylthiazol-2-yl)benzenesulfonamides have been synthesized and evaluated for their ability to inhibit kynurenine 3-hydroxylase, a target for neuroprotective drug development. These compounds show significant in vitro and in vivo activity, suggesting a potential avenue for therapeutic intervention in diseases involving the kynurenine pathway (Röver et al., 1997).

• Antitumor Activity : Novel benzenesulfonamide derivatives have been developed and tested for antitumor activity, with some compounds showing promising selectivity towards certain cancer cell lines. This highlights the potential for sulfonamide derivatives in cancer therapy (Sławiński & Brzozowski, 2006).

Photophysical and Materials Science Applications

• Photosensitizers for Photodynamic Therapy : Zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups have been synthesized, showing high singlet oxygen quantum yields. These features make them suitable candidates as Type II photosensitizers for photodynamic therapy in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Solid-State Fluorescence Properties : The synthesis of heterocyclic quinol-type fluorophores demonstrates the effect of intermolecular hydrogen bonding on solid-state fluorescence properties. These findings could inform the design of new materials with tailored photophysical characteristics (Ooyama et al., 2010).

Chemical Synthesis and Characterization

• Gold(I)-Catalyzed Cascade Reactions : Research into the synthesis of N-(furan-3-ylmethylene)benzenesulfonamides via gold(I)-catalyzed reactions enriches the understanding of gold carbenoid chemistry and group migration. These synthetic pathways offer novel approaches for creating complex organic structures (Wang et al., 2014).